OLITORISIDE

• CAS No.: 13289-20-8
• Product Name: OLITORISIDE
• Molecular Formula: C35H52O14
• Molecular Weight: 696.8 g/mol
• IUPAC Name: 5,14-dihydroxy-3-[4-hydroxy-6-methyl-5-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]oxy-13-methyl-17-(5-oxo-2H-furan-3-yl)-2,3,4,6,7,8,9,11,12,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-10-carbaldehyde
• Standard InChI: InChI=1S/C35H52O14/c1-17-30(49-31-29(42)28(41)27(40)24(14-36)48-31)23(38)12-26(46-17)47-19-3-8-33(16-37)21-4-7-32(2)20(18-11-25(39)45-15-18)6-10-35(32,44)22(21)5-9-34(33,43)13-19/h11,16-17,19-24,26-31,36,38,40-44H,3-10,12-15H2,1-2H3
• Standard InChIKey: KQBVSIZPUWODNU-ZJJDAITPSA-N
• Isomeric SMILES: C[C@@H]1[C@@H]([C@H](C[C@@H](O1)O[C@H]2CC[C@@]3([C@H]4CC[C@@]5([C@H](CC[C@@]5([C@@H]4CC[C@@]3(C2)O)O)C6=CC(=O)OC6)C)C=O)O)O[C@H]7[C@@H]([C@H]([C@@H]([C@H](O7)CO)O)O)O
• SMILES: CC1C(C(CC(O1)OC2CCC3(C4CCC5(C(CCC5(C4CCC3(C2)O)O)C6=CC(=O)OC6)C)C=O)O)OC7C(C(C(C(O7)CO)O)O)O
• Canonical SMILES: CC1C(C(CC(O1)OC2CCC3(C4CCC5(C(CCC5(C4CCC3(C2)O)O)C6=CC(=O)OC6)C)C=O)O)OC7C(C(C(C(O7)CO)O)O)O
• Melting Point: 204-206°C
• Physical Description: Solid
• Description: Olitorin, also known as olitoriside, belongs to the class of organic compounds known as cardenolide glycosides and derivatives. Cardenolide glycosides and derivatives are compounds containing a carbohydrate glycosidically bound to the cardenolide moiety. Olitorin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Olitorin has been found in human hepatic tissue tissue, and has also been primarily detected in urine. Within the cell, olitorin is primarily located in the cytoplasm and membrane (predicted from logP). Outside of the human body, olitorin can be found in green vegetables, herbs and spices, and tea. This makes olitorin a potential biomarker for the consumption of these food products.
• Synonyms: (3|A,5|A)-3-{[2,6-dideoxy-4-o-(|A-d-glucopyranosyl)-|A-d-xylo-hexopyranosyl]oxy}-5,14-dihydroxy-19-oxocard-20(22)-enolide
• Reference: - M. T. Turakhodzhaev, M. -R. I. Shamsutdinov, T. T. Shakirov, /The isolation of olitoriside from the seeds of Corchorus olitorius/, Chemistry of Natural Compounds (July 1969), Volume 5, Issue 4, p 278; ; - Turakhozhaev, M. T.; Shamsutdinov, M. -R. I.; Shakirov, T. T., /The isolation of olitoriside/, Chemistry of Natural Compounds (1970) 6: 712-714 , November 01, 1970
• PubChem Compound: 3587049
• Last Modified: Nov 11 2021